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Compound of Interest

Compound Name: 3-Amino-4-bromobenzaldehyde

Cat. No.: B112528

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development
Professionals

Introduction: 3-Amino-4-bromobenzaldehyde is a trifunctional aromatic compound featuring
an aldehyde, a primary amine, and a bromine atom on a benzene ring. This unique
arrangement of functional groups makes it a highly valuable and versatile building block in
synthetic organic chemistry. Its strategic importance lies in its ability to serve as a precursor for
a wide array of complex heterocyclic scaffolds, which are pivotal in the fields of medicinal
chemistry and materials science. This technical guide provides an in-depth overview of the
potential research applications of 3-Amino-4-bromobenzaldehyde, complete with its chemical
properties, synthesis protocols, and potential reaction pathways for the generation of novel
compounds.

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 3-Amino-4-
bromobenzaldehyde is essential for its effective application in research and development. The
key properties are summarized in the table below.
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Property Value Reference
CAS Number 359867-42-8 [1]
Molecular Formula C7HeBrNO [1]
Molecular Weight 200.03 g/mol [1]

IUPAC Name S-amino-4- [1]

bromobenzaldehyde
Appearance Not specified, likely a solid
SMILES C1=CC(=C(C=C1C=0)N)Br [1]

InChl=1S/C7H6BINO/c8-6-2-
InChl [1]
1-5(4-10)3-7(6)9/h1-4H,9H2

Synthesis of 3-Amino-4-bromobenzaldehyde

While specific detailed protocols for the synthesis of 3-Amino-4-bromobenzaldehyde are not
extensively published in readily available literature, a general synthetic approach can be
inferred from standard organic chemistry transformations. A plausible synthetic route would
involve the bromination of 3-aminobenzaldehyde or the reduction of a nitro group precursor. A
conceptual workflow for a potential synthesis is outlined below.

Step 2: Reduction

Intermediate Final Product

Reduction of Nitro Group
(e.g., Fe/HCl or H2, Pd/C)

Step 1: Bromination
Bromination
(e.g., Br2, FeBr3)

)

Starting Material
3-Nitrobenzaldehyde

4-Bromo-3-nitrobenzaldehyde 3-Amino-4-bromobenzaldehyde

Click to download full resolution via product page

Figure 1. A potential synthetic workflow for 3-Amino-4-bromobenzaldehyde.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-bromobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-bromobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-bromobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-bromobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-bromobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-bromobenzaldehyde
https://www.benchchem.com/product/b112528?utm_src=pdf-body
https://www.benchchem.com/product/b112528?utm_src=pdf-body
https://www.benchchem.com/product/b112528?utm_src=pdf-body-img
https://www.benchchem.com/product/b112528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Potential Research Applications in Medicinal
Chemistry

The structural motifs present in 3-Amino-4-bromobenzaldehyde make it an attractive starting
material for the synthesis of various classes of bioactive molecules. The presence of an ortho-
amino aldehyde functionality is particularly suited for the construction of fused heterocyclic
systems.

Synthesis of Bromo-Substituted Quinazolines and
Quinazolinones

Quinazolines and their corresponding quinazolinone derivatives are a prominent class of
nitrogen-containing heterocyclic compounds with a broad spectrum of pharmacological
activities, including anticancer, anti-inflammatory, and antimicrobial properties. The ortho-amino
and aldehyde groups of 3-Amino-4-bromobenzaldehyde can undergo cyclocondensation
reactions with a variety of reagents to form a quinazoline ring system. The bromine atom at
position 4 of the starting material would be incorporated into the final quinazoline structure,
providing a handle for further chemical modification through cross-coupling reactions or
influencing the biological activity of the molecule.

A general reaction scheme for the synthesis of bromo-substituted quinazolines is depicted
below.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b112528?utm_src=pdf-body
https://www.benchchem.com/product/b112528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

3-Amino-4-bromobenzaldehyde

! Substituted
Cyclocondensation : .
7-Bromoquinazoline

Amine Source
(e.g., R-NH2, NH40Ac)

/

PARP Inhibitor Pathway Kinase Inhibitor Pathway

3-Amino-4-bromobenzaldehyde 3-Amino-4-bromobenzaldehyde

Cyclocondensation

3-Amino-4-bromobenzoic acid (AT IS
Scaffold

Amide Coupling

3-Amino-4-bromobenzamide
Derivative

Further Functionalization
(e.g., Suzuki, Buchwald-Hartwig)

Potential Kinase Inhibitor

Potential PARP Inhibitor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b112528?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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